Cas no 80874-99-3 (3-Pentanone, 4-bromo-2,2,4-trimethyl-1-[[(4-methylphenyl)sulfonyl]oxy]-)

• Product name: 3-Pentanone, 4-bromo-2,2,4-trimethyl-1-[[(4-methylphenyl)sulfonyl]oxy]-
• CAS No: 80874-99-3
• MF: C₁₅H₂₁BrO₄S
• MW: 377.29384303093
• CID: 1802152
• PubChem ID: 14723612

3-Pentanone, 4-bromo-2,2,4-trimethyl-1-[[(4-methylphenyl)sulfonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 4-bromo-2,2,4-trimethyl-1-[[(4-methylphenyl)sulfonyl]oxy]-
• 4-Bromo-2,2,4-trimethyl-3-oxopentyl 4-methylbenzenesulfonate
• DB-195378
• 80874-99-3

• Inchi： InChI=1S/C15H21BrO4S/c1-11-6-8-12(9-7-11)21(18,19)20-10-14(2,3)13(17)15(4,5)16/h6-9H,10H2,1-5H3
• InChI Key： LBFRXRRVLLXUDE-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)OCC(C)(C)C(=O)C(C)(C)Br

Computed Properties

• Exact Mass: 376.03439g/mol
• Monoisotopic Mass: 376.03439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 68.8Ų